Cas no 2679859-63-1 (rac-(1R,4R,6R)-2-azabicyclo[2.2.1]heptan-6-amine)

• Product Name: rac-(1R,4R,6R)-2-azabicyclo[2.2.1]heptan-6-amine
• CAS No: 2679859-63-1
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• CID: 6602832
• PubChem ID: 165913444
• Update Time: 2025-06-18

rac-(1R,4R,6R)-2-azabicyclo[2.2.1]heptan-6-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,4R,6R)-2-azabicyclo[2.2.1]heptan-6-amine
• 2679859-63-1
• EN300-6967868

• Inchi： 1S/C6H12N2/c7-5-1-4-2-6(5)8-3-4/h4-6,8H,1-3,7H2/t4-,5-,6-/m1/s1
• InChI Key： MWQIPXGWZWKNRF-HSUXUTPPSA-N
• SMILES： N1C[C@@H]2C[C@H]([C@H]1C2)N

Computed Properties

• Exact Mass: 112.100048391g/mol
• Monoisotopic Mass: 112.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 38Ų

Additional information on rac-(1R,4R,6R)-2-azabicyclo[2.2.1]heptan-6-amine

Introducing rac-(1R,4R,6R)-2-azabicyclo[2.2.1]heptan-6-amine (CAS No. 2679859-63-1): A Key Intermediate in Modern Medicinal Chemistry

The compound rac-(1R,4R,6R)-2-azabicyclo[2.2.1]heptan-6-amine, identified by its CAS number 2679859-63-1, represents a significant advancement in the field of medicinal chemistry. This bicyclic amine derivative has garnered considerable attention due to its unique structural features and its potential applications in the synthesis of novel therapeutic agents. The compound's intricate molecular framework, characterized by a fused three-membered nitrogen-containing ring and a seven-membered carbon backbone, positions it as a versatile scaffold for drug discovery and development.

Recent research has highlighted the importance of heterocyclic compounds in the design of pharmacologically active molecules. The presence of the azabicyclo[2.2.1] core in rac-(1R,4R,6R)-2-azabicyclo[2.2.1]heptan-6-amine contributes to its favorable pharmacokinetic properties, including improved solubility and metabolic stability. These attributes are critical for the development of next-generation drugs that must navigate complex biological systems while maintaining efficacy.

The stereochemistry of this compound, specifically the configuration at the 1R, 4R, and 6R positions, is a key factor in its biological activity. Studies have demonstrated that precise stereochemical control can significantly influence the binding affinity and selectivity of drug candidates. The synthesis of racemic mixtures like rac-(1R,4R,6R)-2-azabicyclo[2.2.1]heptan-6-amine allows researchers to explore both enantiomers separately, providing valuable insights into their individual contributions to pharmacological effects.

In the context of modern drug design, the utility of such intermediates extends beyond mere structural diversity. The bicyclic amine framework serves as a privileged scaffold that can be modified to target specific biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression. The ability to fine-tune the substituents on the molecule while maintaining its core structure offers chemists a powerful toolkit for creating tailored therapeutic solutions.

The synthesis of rac-(1R,4R,6R)-2-azabicyclo[2.2.1]heptan-6-amine presents unique challenges due to its complex three-dimensional geometry. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric transformations, have been employed to achieve high yields and enantioselectivity. These techniques not only enhance the efficiency of production but also open new avenues for structural diversification.

One particularly noteworthy application of this compound is in the development of protease inhibitors. Proteases play a crucial role in various physiological processes, and their dysregulation is often associated with diseases such as Alzheimer's and certain types of cancer. By designing molecules that selectively inhibit specific proteases, researchers can develop treatments that address these conditions more effectively. The rigid bicyclic structure of rac-(1R,4R,6R)-2-azabicyclo[2.2.1]heptan-6-amine provides an ideal platform for creating such inhibitors.

The growing interest in natural product-inspired drug design has also positioned this compound as a valuable building block for synthetic chemists. Many therapeutic agents on the market today are derived from natural products or inspired by their structures due to their inherent biological activity and selectivity. The framework of rac-(1R,4R,6R)-2-azabicyclo[2.2.1]heptan-6-amine bears resemblance to certain bioactive scaffolds found in nature, making it an attractive candidate for further exploration.

Efforts are ongoing to optimize the pharmacological properties of derivatives derived from this intermediate through computational modeling and high-throughput screening techniques. These approaches enable researchers to rapidly assess the potential efficacy and safety of new compounds before moving into costly and time-consuming preclinical studies.

The future prospects for rac-(1R,4R,6R)-2-azabicyclo[2.2.1]heptan-6-amine are promising as it continues to be integrated into larger research programs aimed at discovering novel therapeutics across multiple disease areas including neurodegenerative disorders and infectious diseases where structural complexity often correlates with improved treatment outcomes.